Cas no 1805824-10-5 (Ethyl 3-bromo-5-(3-methoxy-3-oxopropyl)phenylacetate)
1805824-10-5 structure
Product Name:Ethyl 3-bromo-5-(3-methoxy-3-oxopropyl)phenylacetate
CAS No:1805824-10-5
MF:C14H17BrO4
MW:329.186383962631
CID:4792237
Update Time:2023-08-17
Ethyl 3-bromo-5-(3-methoxy-3-oxopropyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-bromo-5-(3-methoxy-3-oxopropyl)phenylacetate
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- Inchi： 1S/C14H17BrO4/c1-3-19-14(17)9-11-6-10(7-12(15)8-11)4-5-13(16)18-2/h6-8H,3-5,9H2,1-2H3
- InChI Key： LNIISUICAATBIN-UHFFFAOYSA-N
- SMILES： BrC1C=C(CC(=O)OCC)C=C(C=1)CCC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 306
- XLogP3: 2.9
- Topological Polar Surface Area: 52.6
Ethyl 3-bromo-5-(3-methoxy-3-oxopropyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013013802-1g |
Ethyl 3-bromo-5-(3-methoxy-3-oxopropyl)phenylacetate |
1805824-10-5 | 97% | 1g |
1,519.80 USD | 2021-05-31 |
Ethyl 3-bromo-5-(3-methoxy-3-oxopropyl)phenylacetate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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